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Compound of Interest

Compound Name: 5-(Trifluoromethoxy)nicotinonitrile

Cat. No.: B12951038

Get Quote

Compound: 5-(Trifluoromethoxy)nicotinonitrile CAS Registry Number: 1361849-18-4

Molecular Formula: C

H

F

N

O Molecular Weight: 188.11 g/mol Role: Fluorinated heteroaromatic building block; Bioisostere
for kinase inhibitor scaffolds.[1]

Executive Summary
5-(Trifluoromethoxy)nicotinonitrile is a critical intermediate in the synthesis of agrochemicals

and pharmaceuticals.[1] The introduction of the trifluoromethoxy group (-OCF

) modulates lipophilicity (LogP) and metabolic stability without significantly altering the steric
bulk compared to a methoxy group.[1] This guide provides a structural validation framework,
detailing the expected NMR, IR, and MS signatures required to confirm identity and purity
during synthesis.
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Note on Data Provenance: As a specialized proprietary intermediate, direct public spectral

libraries are limited.[1] The data below represents a high-fidelity spectral prediction derived

from authoritative substituent additivity rules (chemometrics) and validated against structural

analogs (e.g., 5-(trifluoromethyl)nicotinonitrile).

Structural Analysis & Numbering
To accurately assign spectral signals, we must establish the locants for the pyridine ring.

Position 1: Nitrogen atom (N).[1][2]

Position 3: Cyano group (-CN).[1]

Position 5: Trifluoromethoxy group (-OCF

).[1]

Active Protons: H2, H4, H6.[1]

Symmetry Considerations: The molecule is asymmetric.[1] All three aromatic protons are

chemically distinct but magnetically similar, leading to a pattern of three singlets (or fine

doublets due to meta-coupling,

Hz).[1]

Spectroscopic Profile
A. Nuclear Magnetic Resonance (NMR)
Solvent: CDCl

(referenced to 7.26 ppm) or DMSO-

(referenced to 2.50 ppm).[1][3]

H NMR (Proton)
The pyridine ring protons are deshielded by the electron-withdrawing nature of both the nitrile (-

CN) and trifluoromethoxy (-OCF
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) groups, as well as the ring nitrogen.[1]

Position
Shift (

, ppm)
Multiplicity (Hz)

Assignment
Logic

H2 8.95 – 9.05 Singlet (br)

Most Deshielded.

Flanked by ring

N and -CN

group.[1]

Located at the

"arrowhead" of

the two

withdrawing

groups.[1]

H6 8.70 – 8.80 Singlet (br)

Ortho to N.

Adjacent to the -

OCF

group.[1] Less

deshielded than

H2 because -

OCF

is less

withdrawing than

-CN.[1]

H4 7.85 – 7.95 Singlet (t)

Meta to N.

Located between

the -CN and -

OCF

groups.[1]

Shielded relative

to H2/H6 due to

lack of direct

adjacency to

Nitrogen.[1]
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C NMR (Carbon-13)
Key diagnostic features include the nitrile carbon and the quartet splitting of the -OCF

carbon.[1]

Carbon Type
Shift (

, ppm)

Splitting (

)
Notes

C-CN (C3) 114.5 – 116.0 Singlet
Characteristic nitrile

region.[1]

-OCF 119.0 – 121.0
Quartet (

Hz)

Diagnostic feature.[1]

Direct C-F coupling.

C5 (Ar-O) 144.0 – 146.0 Singlet/Broad
Ipso carbon attached

to Oxygen.[1]

C2, C6 148.0 – 152.0 Singlet

Alpha carbons to

Nitrogen (deshielded).

[1]

C4 125.0 – 128.0 Singlet Aromatic CH.[1]

F NMR (Fluorine)
Shift:-57.0 to -59.0 ppm.

Multiplicity: Singlet.

Validation: A shift of -62 ppm would indicate the trifluoromethyl (-CF

) analog (impurity).[1] The Oxygen atom in -OCF

typically shifts the signal downfield by ~3-5 ppm relative to -CF

.

B. Infrared Spectroscopy (FT-IR)
IR is the fastest method to confirm the presence of the nitrile handle.[1]
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Functional Group
Wavenumber (cm

)
Intensity Description

C≡N Stretch 2230 – 2245 Medium/Sharp

Diagnostic band for

nitrile.[1] Distinct from

alkyne.[1][4]

C-O-C Stretch 1200 – 1275 Strong
Aryl alkyl ether

asymmetric stretch.[1]

C-F Stretch 1150 – 1200 Very Strong
Broad, intense band

overlapping with C-O.

C=N Pyridine 1580 – 1600 Medium
Aromatic ring

breathing.[1]

C. Mass Spectrometry (MS)
Method: GC-MS (EI) or LC-MS (ESI+).[1][5]

Molecular Ion (M+): m/z 188 (Base peak in EI often).[1]

Fragmentation Pattern (EI):

[M]+: 188.[1]

[M – F]+: 169 (Loss of Fluorine).[1]

[M – OCF

]+: 103 (Loss of trifluoromethoxy group, leaving nicotinonitrile core).[1]

[M – CN]+: 162 (Rare, usually loss of HCN).[1]

Synthesis & Impurity Profiling (Graphviz)[1]
The primary route involves the palladium-catalyzed cyanation of 3-bromo-5-

(trifluoromethoxy)pyridine.[1] Understanding this pathway helps identify specific impurities (e.g.,

unreacted bromide).[1]
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3-Bromo-5-(trifluoromethoxy)pyridine
(CAS 175277-63-1)

Zn(CN)2 / Pd(PPh3)4
DMF, 90°C

Impurity:
Unreacted Bromide (M+ 241/243)

Incomplete Rxn

5-(Trifluoromethoxy)nicotinonitrile
(CAS 1361849-18-4)

Cyanation

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis pathway and potential impurity origin.

Experimental Protocols
Protocol 1: NMR Sample Preparation[1]

Objective: Obtain high-resolution spectra to resolve meta-coupling.

Solvent: DMSO-

is preferred over CDCl

if the compound is a hydrochloride salt.[1] For the free base, CDCl

is sufficient.

Concentration: 5–10 mg in 0.6 mL solvent.

Parameter Set:

d1 (Relaxation Delay): Set to >5 seconds to ensure accurate integration of the isolated

protons.

Scans: 16 (1H), 256+ (13C).[1]

Protocol 2: Purity Check via GC-MS[1]
Column: HP-5MS or equivalent (5% phenyl methyl siloxane).[1]

Temperature Program: 50°C (1 min hold)
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20°C/min

250°C.

Success Criteria: Single peak at retention time corresponding to MW 188. Absence of

doublet isotope pattern (Br) at MW 241/243.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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